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Compound Name: N'-Isopropylacetohydrazide

CAS No.: 4466-50-6

Cat. No.: B1593507

Get Quote

Abstract
N'-Isopropylacetohydrazide, identified by the CAS number 4466-50-6, is a chemical

compound with the molecular formula C5H12N2O.[1] This guide serves as a comprehensive

technical resource for researchers, scientists, and professionals in drug development, providing

a detailed overview of its known physical and chemical properties, safety and handling

protocols, and potential, though not yet extensively documented, applications. While specific

experimental data for this compound remains limited in publicly accessible literature, this

document consolidates available information and draws logical inferences from related

chemical structures to provide a foundational understanding for future research endeavors.

Chemical Identity and Core Physical Properties
N'-Isopropylacetohydrazide is a hydrazide derivative characterized by an isopropyl group

attached to the terminal nitrogen of an acetohydrazide core. This structure suggests potential

for hydrogen bonding and specific stereochemical interactions, which could be relevant in

various chemical and biological systems.

Table 1: Physicochemical Properties of N'-Isopropylacetohydrazide
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Property Value Source

CAS Number 4466-50-6 [1]

Molecular Formula C5H12N2O [1]

Molecular Weight 116.16 g/mol [1]

Physical Form Solid (inferred) [1]

Storage Temperature 2-8°C

SMILES Code CC(C)NNC(=O)C

Note: Detailed experimental data on properties such as melting point, boiling point, and

solubility are not readily available in the cited literature. The solid form is inferred from supplier

information.[1]

Synthesis and Reactivity Profile
While specific, peer-reviewed synthesis protocols for N'-Isopropylacetohydrazide are not

extensively published, a general understanding of its formation can be derived from standard

organic chemistry principles.

Conceptual Synthetic Pathway
A plausible synthetic route would involve the reaction of isopropylhydrazine with an acetylating

agent, such as acetic anhydride or acetyl chloride. This nucleophilic acyl substitution reaction

would result in the formation of the corresponding acetohydrazide.

DOT Diagram: Conceptual Synthesis of N'-Isopropylacetohydrazide
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Caption: A plausible synthetic route to N'-Isopropylacetohydrazide.

Reactivity and Stability
The hydrazide functional group in N'-Isopropylacetohydrazide is expected to be the primary

center of reactivity. It can undergo oxidation, reduction, and further acylation or alkylation

reactions. The presence of the isopropyl group may introduce steric hindrance, potentially

influencing the rate and regioselectivity of these reactions.

For storage, it is recommended to keep N'-Isopropylacetohydrazide in an inert atmosphere at

refrigerated temperatures (2-8°C) to maintain its stability.

Potential Applications in Drug Development and
Research
Although specific applications of N'-Isopropylacetohydrazide in drug development are not

well-documented, its chemical structure suggests several areas of potential interest for

researchers. Hydrazide moieties are present in a number of pharmacologically active

compounds and are often utilized as key building blocks or pharmacophores.

Potential research applications could include:

Intermediate in a multi-step synthesis: Its structure could serve as a valuable scaffold for the

synthesis of more complex molecules with potential therapeutic properties.

Fragment-based drug discovery: The molecule could be explored as a fragment for

screening against various biological targets.

Coordination chemistry: The hydrazide group can act as a ligand for metal ions, suggesting

potential applications in the development of novel coordination complexes with catalytic or

biological activity.

Safety, Handling, and Experimental Protocols
Hazard Identification and Safety Precautions
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Based on available safety data for related compounds, N'-Isopropylacetohydrazide should be

handled with care. The following is a summary of potential hazards and recommended

precautions:

Hazard Statements: May be harmful if swallowed, cause skin irritation, cause serious eye

irritation, and may cause respiratory irritation.

Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wear protective

gloves/protective clothing/eye protection/face protection. IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing.

Recommended Experimental Protocol: Solubility
Assessment
To address the current gap in knowledge, a fundamental experimental protocol to determine

the solubility of N'-Isopropylacetohydrazide is outlined below. This protocol is a standard

procedure and should be adapted based on available laboratory equipment and safety

guidelines.

Objective: To determine the approximate solubility of N'-Isopropylacetohydrazide in various

solvents at ambient temperature.

Materials:

N'-Isopropylacetohydrazide

A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, hexane)

Analytical balance

Vortex mixer

Centrifuge

HPLC or other suitable analytical instrumentation
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Procedure:

Preparation of Saturated Solutions:

Add an excess amount of N'-Isopropylacetohydrazide to a known volume of each

solvent in separate vials.

Tightly cap the vials and vortex for 2-3 minutes to facilitate dissolution.

Allow the vials to equilibrate at a constant temperature (e.g., 25°C) for 24 hours, with

intermittent shaking.

Separation of Undissolved Solid:

Centrifuge the vials at a high speed to pellet the undissolved solid.

Analysis of the Supernatant:

Carefully withdraw an aliquot of the clear supernatant from each vial.

Dilute the aliquot with a suitable solvent to a concentration within the linear range of the

analytical instrument.

Analyze the concentration of N'-Isopropylacetohydrazide in the diluted supernatant

using a calibrated HPLC method.

Calculation of Solubility:

Calculate the original concentration in the saturated solution, taking into account the

dilution factor. This value represents the solubility of the compound in that specific solvent.

DOT Diagram: Solubility Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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